Cas no 860707-78-4 (2-(4-Aminobenzamido)ethanesulfonic acid)

• Product Name: 2-(4-Aminobenzamido)ethanesulfonic acid
• CAS No: 860707-78-4
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 1032085
• PubChem ID: 58572124
• Update Time: 2025-11-02

2-(4-Aminobenzamido)ethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Aminobenzamido)ethanesulfonic acid
• 2-[(4-aminobenzoyl)amino]Ethanesulfonic acid
• 2-(4-Aminobenzamido)ethanesulfonicacid
• 2-(4-Aminobenzamido)ethane-1-sulfonic acid
• 860707-78-4
• SCHEMBL12040903
• DTXSID50729411
• 2-((4-aminobenzoyl)amino)ethanesulfonic acid

• Inchi： 1S/C9H12N2O4S/c10-8-3-1-7(2-4-8)9(12)11-5-6-16(13,14)15/h1-4H,5-6,10H2,(H,11,12)(H,13,14,15)
• InChI Key： PTTQTZYVOHNEEH-UHFFFAOYSA-N
• SMILES： S(CCNC(C1C=CC(=CC=1)N)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 244.05177804g/mol
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 118Ų

Additional information on 2-(4-Aminobenzamido)ethanesulfonic acid

Comprehensive Guide to 2-(4-Aminobenzamido)ethanesulfonic acid (CAS No. 860707-78-4): Properties, Applications, and Market Insights

2-(4-Aminobenzamido)ethanesulfonic acid (CAS No. 860707-78-4) is a specialized organic compound that has garnered significant attention in biochemical and pharmaceutical research. This sulfonic acid derivative is widely recognized for its unique chemical properties, making it a valuable intermediate in various scientific and industrial applications. With the increasing demand for high-purity biochemical reagents and specialty chemicals, understanding the characteristics and uses of this compound is essential for researchers and industry professionals alike.

The molecular structure of 2-(4-Aminobenzamido)ethanesulfonic acid combines an aromatic amine group with a sulfonic acid functionality, giving it distinct amphoteric properties. This dual nature allows the compound to act as both an acid and a base, making it particularly useful in buffer solutions and pH-sensitive applications. Recent studies have highlighted its potential in bioconjugation chemistry, where it serves as a versatile linker molecule for protein modification and drug delivery systems.

One of the most significant applications of 2-(4-Aminobenzamido)ethanesulfonic acid is in the development of advanced biomaterials. Researchers are exploring its use in creating smart hydrogels for tissue engineering and controlled drug release. The compound's ability to form stable complexes with various biological molecules has made it a subject of interest in nanotechnology applications, particularly in the design of targeted drug delivery systems. These cutting-edge applications align with current trends in personalized medicine and precision healthcare, addressing common search queries about "next-generation biomaterials" and "innovative drug delivery technologies."

From a synthetic chemistry perspective, 2-(4-Aminobenzamido)ethanesulfonic acid serves as a crucial building block for more complex molecules. Its amino group provides an excellent site for further functionalization, while the sulfonic acid moiety enhances water solubility - a property highly sought after in modern pharmaceutical development. This combination makes the compound particularly valuable in the synthesis of water-soluble drugs and diagnostic agents, topics that frequently appear in scientific literature and patent applications.

The analytical characterization of 2-(4-Aminobenzamido)ethanesulfonic acid typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and pharmaceutical applications. Quality control is particularly crucial given the compound's use in sensitive biological systems, where impurities could significantly impact experimental outcomes or therapeutic efficacy.

In the context of green chemistry and sustainable synthesis, researchers are investigating more environmentally friendly routes to produce 2-(4-Aminobenzamido)ethanesulfonic acid. This aligns with the growing industry focus on reducing the environmental impact of chemical manufacturing processes. Recent publications have explored catalytic methods and alternative solvents that could make the production of this compound more sustainable, addressing common search terms like "green synthesis of specialty chemicals" and "eco-friendly pharmaceutical intermediates."

The market for 2-(4-Aminobenzamido)ethanesulfonic acid has shown steady growth, driven by increasing demand from the biotechnology and pharmaceutical sectors. Market analysis reports indicate particular interest from companies developing novel therapeutic agents and diagnostic tools. The compound's versatility and the expanding applications in life sciences suggest continued market expansion in the coming years, making it a compound worth watching for investors and industry analysts.

Storage and handling of 2-(4-Aminobenzamido)ethanesulfonic acid require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light and moisture to maintain stability. While not classified as hazardous under normal handling conditions, proper laboratory safety protocols should always be followed when working with any chemical substance, a point frequently emphasized in safety-related searches by laboratory professionals.

Future research directions for 2-(4-Aminobenzamido)ethanesulfonic acid may explore its potential in bioimaging applications and as a component in functionalized surfaces for medical devices. The compound's unique structural features make it an attractive candidate for these emerging applications, which are currently hot topics in materials science and medical research. These potential applications respond to frequent queries about "innovative medical materials" and "next-gen diagnostic tools" in scientific search engines.

For researchers seeking high-quality 2-(4-Aminobenzamido)ethanesulfonic acid, it's essential to source the compound from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The purity grade required depends on the specific application, with pharmaceutical-grade materials needed for drug development and research-grade sufficient for most laboratory studies. This information addresses common purchasing-related searches in the scientific community.

In conclusion, 2-(4-Aminobenzamido)ethanesulfonic acid (CAS No. 860707-78-4) represents a versatile and valuable compound with wide-ranging applications in modern chemistry and life sciences. Its unique properties continue to inspire innovative applications across multiple scientific disciplines, making it a compound of enduring interest to researchers and industry professionals worldwide. As scientific understanding advances and new applications emerge, the importance of this specialized chemical is likely to grow even further in the coming years.